Cas no 733762-24-8 (2-Cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(4-methoxyphenyl)-2-propenamide)

• Product Name: 2-Cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(4-methoxyphenyl)-2-propenamide
• CAS No: 733762-24-8
• MF: C₂₆H₂₅N₃O₂
• MW: 411.495606184006
• CID: 5454699
• PubChem ID: 2439695
• Update Time: 2025-10-28

2-Cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(4-methoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26584153
• Z44378857
• (E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
• 733762-24-8
• 3-{4-[benzyl(ethyl)amino]phenyl}-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
• 2-Cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(4-methoxyphenyl)-2-propenamide

• Inchi： 1S/C26H25N3O2/c1-3-29(19-21-7-5-4-6-8-21)24-13-9-20(10-14-24)17-22(18-27)26(30)28-23-11-15-25(31-2)16-12-23/h4-17H,3,19H2,1-2H3,(H,28,30)
• InChI Key： ABXVRJICZRDECS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(C#N)=CC1=CC=C(N(CC)CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 411.19467705g/mol
• Monoisotopic Mass: 411.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 659.2±55.0 °C(Predicted)
• pka: 10.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 2-Cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(4-methoxyphenyl)-2-propenamide

Professional Introduction to Compound with CAS No. 733762-24-8 and Product Name: 2-Cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(4-methoxyphenyl)-2-propenamide

The compound identified by the CAS number 733762-24-8 and the product name 2-Cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(4-methoxyphenyl)-2-propenamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in modulating biological pathways and its structural features that align with modern drug discovery paradigms.

At the core of this compound's interest lies its molecular architecture, which incorporates several key functional groups that are highly relevant to contemporary medicinal chemistry. The presence of a cyano group, an ethyl(phenylmethyl)amino moiety, and a 4-methoxyphenyl substituent contributes to its unique chemical properties. These elements not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets.

Recent studies have highlighted the importance of amine-containing compounds in the development of therapeutic agents. The ethyl(phenylmethyl)amino group in this molecule is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity when interacting with protein targets. This feature is especially valuable in the design of drugs that aim to modulate enzyme activity or receptor binding.

The cyano group at the 2-position of the propenamide backbone introduces a polar character to the molecule, which can improve its bioavailability by enhancing water solubility. This is a critical factor in drug development, as poor solubility often leads to reduced therapeutic efficacy. Additionally, the 4-methoxyphenyl substituent contributes to the molecule's lipophilicity, balancing its overall solubility profile and potentially aiding in membrane penetration.

In the context of current pharmaceutical research, this compound aligns with trends toward the development of multivalent inhibitors and modulators. The combination of these functional groups creates a scaffold that can engage multiple binding sites on a target protein, leading to more potent and selective inhibition. Such properties are highly sought after in the design of next-generation therapeutics.

One particularly exciting application area for this compound is in the modulation of kinases, which are integral to numerous cellular signaling pathways. Kinases are frequently implicated in diseases such as cancer, inflammation, and neurodegeneration. The structural features of this molecule suggest that it may interact with kinase domains, potentially inhibiting their activity or altering their conformation. Preliminary computational studies have indicated that it may exhibit inhibitory effects on certain kinases by occupying critical binding pockets within their active sites.

Furthermore, the presence of aromatic rings in the molecule enhances its potential for π-stacking interactions with biological targets. These interactions are known to contribute significantly to binding affinity and can be exploited in drug design to improve target engagement. The specific arrangement of these aromatic systems in this compound may facilitate stable interactions with proteins or nucleic acids, making it a promising candidate for further exploration.

Another area of interest is the potential use of this compound as a tool compound for biochemical assays. Its well-defined structure and unique functional groups make it an excellent candidate for developing probes that can study enzyme mechanisms or protein-protein interactions. Such tools are invaluable for understanding fundamental biological processes and for identifying new therapeutic targets.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves sophisticated techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclization processes. These methodologies highlight the growing sophistication of synthetic strategies employed in pharmaceutical research and development.

In conclusion, the compound with CAS No. 733762-24-8 and product name 2-Cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(4-methoxyphenyl)-2-propenamide is a structurally complex molecule with significant potential in chemical biology and pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for modulating biological pathways and developing new therapeutic agents. As research continues into its properties and applications, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and improving patient care.